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Compound of Interest

Compound Name: Selenic acid

Cat. No.: B1206089

Technical Support Center: Working with Selenic
Acid

This technical support center provides guidance for researchers, scientists, and drug
development professionals on how to avoid corrosion when working with selenic acid. Selenic
acid (H2SeOa) is a strong, oxidizing acid that is highly corrosive to many materials.[1][2] Proper
material selection and handling procedures are crucial to ensure the integrity of experiments
and the safety of laboratory personnel.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving selenic acid.
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Issue

Possible Cause

Recommended Action

Discoloration or etching of
stainless steel equipment (e.g.,

reactors, fittings).

Direct contact with selenic
acid. Selenic acid is a strong
oxidizing acid and can attack
even corrosion-resistant alloys
like stainless steel, especially
at elevated temperatures and

concentrations.[3]

Immediately cease the
experiment and safely transfer
the selenic acid to a
compatible container (e.g.,
glass, PTFE). For future
experiments, use equipment
fabricated from more resistant
materials such as Hastelloy C-
276 or utilize PTFE liners. For
mild conditions, lower
concentrations and
temperatures may reduce the
corrosion rate of 316 stainless
steel.[3][4][5]

Swelling, cracking, or
discoloration of plastic
components (e.g., tubing,

seals).

Incompatible polymer in
contact with selenic acid.
Strong oxidizing acids can
cause degradation of many
common plastics through
mechanisms like chain

scission and oxidation.

Replace the compromised
components with materials
known for their high resistance
to strong oxidizing acids, such
as Polytetrafluoroethylene
(PTFE) or Perfluoroelastomers
(FFKM).[6][71[8][9] Avoid using
elastomers like Viton without
verifying compatibility for the
specific grade and application,
as some formulations may
degrade.[10][11][12][13][14]
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Unexpected gas evolution from

a metallic reaction vessel.

Reaction of selenic acid with
an incompatible metal. Selenic
acid reacts with active metals
to produce hydrogen gas

and/or toxic gases.

This is a hazardous situation. If
safe to do so, terminate the
reaction by cooling and dilution
with a large amount of water.
Ensure adequate ventilation
and evacuate the area if
necessary. Review material
compatibility before restarting

the experiment.

Corrosion at weld joints in

metallic equipment.

Weld decay or sensitization of
the alloy. The heat from
welding can sometimes reduce
the corrosion resistance of the
heat-affected zone in some

alloys.

Use low-carbon grades of
stainless steel (e.g., 316L) or
stabilized grades. For highly
corrosive environments, alloys
like Hastelloy C-276, which
have excellent resistance to
weld-related corrosion, are

recommended.[15]

Frequently Asked Questions (FAQs)

Q1: What are the most important safety precautions when handling selenic acid to prevent

corrosion of laboratory equipment?

Al: The most critical precautions are to use equipment made of compatible materials, ensure

all components are dry before introducing the acid, and operate at the lowest effective

temperature and concentration. Always handle selenic acid in a well-ventilated fume hood and

wear appropriate personal protective equipment (PPE), including acid-resistant gloves (e.g.,

PVC or other suitable plastic), safety goggles, and a lab coat.[1]

Q2: How should | store selenic acid to minimize corrosion of storage containers and the

surrounding environment?

A2: Store selenic acid in tightly sealed, original containers in a cool, dry, well-ventilated area
away from incompatible materials such as bases, organic compounds, and metals.[16][17][18]
Use secondary containment, such as a corrosion-resistant tray, to capture any potential leaks.
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Q3: What should I do in the event of a selenic acid spill?

A3: For small spills, you can neutralize the acid with a suitable agent like sodium bicarbonate or
a commercial acid spill kit.[16] For larger spills, evacuate the area and follow your institution's
emergency procedures.[19][20][21][22] Always wear appropriate PPE during cleanup.[17]

Q4: Can | use glassware for experiments with selenic acid?

A4: Yes, borosilicate glass is generally resistant to selenic acid and is a suitable material for
many laboratory applications. However, ensure the glassware is free of any cracks or defects.

Data Presentation: Material Compatibility

The following tables summarize the compatibility of various materials with strong oxidizing
acids like selenic acid. Corrosion rates can be significantly affected by acid concentration,
temperature, and the presence of impurities.

Table 1: Corrosion Resistance of Metals and Alloys
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. Corrosion
. Temperatur  Concentrati
Material Class Rate Notes
e Range on
(mmlyear)

Not
) Recommend
Carbon Steel  Steel Ambient All >1.0 _
ed. Rapidly

attacked.[4]

Use with
caution at low

. concentration
) Austenitic )
Stainless ] Ambient to s and
Stainless < 10% 0.1-1.0
Steel 316L 60°C temperatures.
Steel n
Pitting can

occur.[3][4][5]
[23]

Excellent
resistance.
Recommend

Hastelloy C- ] Ambient to ed for a wide

976 Nickel Alloy 100°C All <0.1 range of
conditions.
[15][24][25]
[26]

Dissolves in
Precious Hot, ) hot,
Gold H|gh -
Metal Concentrated concentrated

selenic acid.

Note: Corrosion rates for selenic acid are not widely available. The data presented for
stainless steel and Hastelloy are based on their performance in other strong oxidizing acids
and should be used as a guideline. It is strongly recommended to perform specific testing for
critical applications.

Table 2: Compatibility of Polymers and Elastomers
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Material

Class

Temperature
Limit

Compatibility
Rating

Notes

Polytetrafluoroet
hylene (PTFE)

Fluoropolymer

~260°C

Excellent

Highly resistant
to most acids,
including strong
oxidizing acids.
[27]28]

Perfluoroelastom
er (FFKM)

Fluoroelastomer

~327°C

Excellent

Offers the
broadest
chemical
resistance
among
elastomers.[6]
[29][71[8]

Viton® (FKM)

Fluoroelastomer

Varies by grade

Fair to Good

Some grades
may show
swelling or
degradation.
Compatibility
testing is
essential.[10][11]
[12][13][14]

Polyvinyl
Chloride (PVC)

Thermoplastic

~60°C

Good

Suitable for
handling and
temporary
storage at
ambient

temperatures.

Natural Rubber

Elastomer

Ambient

Not

Recommended

Degrades rapidly
upon contact.

Experimental Protocols

Methodology for Immersion Corrosion Testing of Metals
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This protocol is adapted from ASTM G31, "Standard Guide for Laboratory Immersion Corrosion
Testing of Metals".[30][31]

e Specimen Preparation:

(¢]

Cut metallic specimens to a standard size (e.g., 50 mm x 20 mm x 2 mm).

[¢]

Measure the dimensions and surface area of each specimen.

[¢]

Clean the specimens by degreasing with a suitable solvent (e.g., acetone) and then
rinsing with deionized water.

[¢]

Dry and weigh the specimens to the nearest 0.1 mg.

e Test Procedure:

o

Place the selenic acid solution of the desired concentration in a glass reaction vessel.

[¢]

Suspend the specimens in the solution using a non-metallic holder (e.g., PTFE). Ensure
the specimens are fully immersed and not in contact with each other or the vessel walls.

[¢]

Maintain the solution at the specified test temperature for the duration of the experiment
(e.g., 24, 48, 96 hours).

[¢]

After the exposure time, carefully remove the specimens from the solution.
o Post-Test Analysis:

o Clean the specimens to remove corrosion products according to ASTM G1 procedures.
[32] This may involve gentle brushing with a non-metallic brush or using a specific
chemical cleaning solution that does not attack the base metal.

o Rinse the cleaned specimens with deionized water and dry them thoroughly.
o Weigh the specimens to the nearest 0.1 mg.

o Calculate the mass loss and determine the corrosion rate in millimeters per year
(mml/year) using the following formula: Corrosion Rate (mm/year) = (8.76 x 10* * W) / (A *
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T * D) Where: W = Mass loss in grams A = Surface area in cm? T = Exposure time in hours
D = Density of the material in g/cm3

Mandatory Visualization

Material Selection Logic for Selenic Acid Service

Start: Define Operating Conditions

(Concentration, Temperature, Pressure)

Initial Material Class Screening

High Mechanical Strength Required \ Flexibility or Gasketing Needed
Metallic Option Polymer/Elastomer Option

Harsh Conditions Mild Conditions

(High Temp/Conc) \(Low Temp/Conc) High Temp / Critical Application Lower Temp / Non-critical

Hastelloy C-276 Stainless Steel 316L PTFE / FFKM FKM / PVC
(Excellent Resistance) (Limited Use) (Excellent Resistance) (Compatibility Testing Required)

T

Final Material Selection

and Validation Testing

Click to download full resolution via product page

Caption: Material selection flowchart for selenic acid applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.researchgate.net/profile/Muhammad-Awwaluddin/publication/367547009_Corrosion_Behavior_of_Hastelloy_C-276_in_Hydrochloric_and_Sulfuric_Acid/links/64b4c86f8de7ed28baa28a69/Corrosion-Behavior-of-Hastelloy-C-276-in-Hydrochloric-and-Sulfuric-Acid.pdf?origin=journalDetail
https://repository.up.ac.za/server/api/core/bitstreams/1c2f2799-4c41-4f94-aa89-55e9e96493af/content
https://en.wikipedia.org/wiki/Polytetrafluoroethylene
https://www.easternseals.co.uk/2024/12/19/ffkm-perfluoroelastomers-unique-strengths-and-applications/
https://www.researchgate.net/profile/Mohammed-Hussein-J-H-Alatia/post/What-are-the-proper-volume-and-time-period-or-intervals-for-weight-loss-measurements-for-mild-steel-corrosion-test/attachment/5adaca994cde260d15da0e1f/AS%3A617723440660480%401524288153812/download/G31.pdf
https://www.mdpi.com/2075-4701/14/4/409
https://scalinguph2o.com/wp-content/uploads/2023/04/ASTM-Standard-Practice-for-Corrosion-Test-Specimens.pdf
https://www.benchchem.com/product/b1206089#how-to-avoid-corrosion-when-working-with-selenic-acid
https://www.benchchem.com/product/b1206089#how-to-avoid-corrosion-when-working-with-selenic-acid
https://www.benchchem.com/product/b1206089#how-to-avoid-corrosion-when-working-with-selenic-acid
https://www.benchchem.com/product/b1206089#how-to-avoid-corrosion-when-working-with-selenic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

